
(Chloromethyl)methyldichlorosilane: A
Comprehensive Physicochemical and Safety

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Dichloro(chloromethyl)methylsilan

e

Cat. No.: B075390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Chloromethyl)methyldichlorosilane (CMMDS), with the chemical formula ClCH₂Si(CH₃)Cl₂, is a

reactive organosilane compound. Its bifunctional nature, containing both a reactive

chloromethyl group and hydrolyzable silicon-chlorine bonds, makes it a versatile intermediate in

organic and organosilicon synthesis. This guide provides an in-depth overview of its

physicochemical properties, experimental protocols for its characterization, and essential safety

and handling information.

Core Physicochemical Properties
The fundamental physicochemical properties of (Chloromethyl)methyldichlorosilane are

summarized in the table below. These parameters are critical for its application in chemical

synthesis and for ensuring safe handling and storage.
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Property Value

Molecular Formula C₂H₅Cl₃Si

Molecular Weight 163.51 g/mol [1][2]

Boiling Point 121-122 °C[1][3]

Density 1.284 g/mL at 25 °C[1][3]

Refractive Index (n20/D) 1.449[1][3]

Flash Point 35 °C (95 °F) - closed cup[1]

Solubility
Reacts with water and protic solvents.[3]

Soluble in common non-polar organic solvents.

Vapor Density >1 (vs air)[1][3]

Reactivity and Stability
(Chloromethyl)methyldichlorosilane is a highly reactive compound. Its key reactivity

characteristics include:

Hydrolysis: It reacts violently with water, moisture, and protic solvents to produce

hydrochloric acid and siloxanes.[4][5] This reaction is exothermic and can generate corrosive

and toxic fumes.

Reaction with Nucleophiles: The silicon-chlorine bonds are susceptible to nucleophilic attack

by alcohols, amines, and other nucleophiles, leading to substitution reactions.

Thermal Stability: The compound is stable when stored in a dry, inert atmosphere. However,

it can decompose at elevated temperatures.

Incompatibilities: It is incompatible with strong oxidizing agents, acids, bases, alcohols, and

amines.[5]
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Accurate characterization of (Chloromethyl)methyldichlorosilane is crucial for its use in

research and development. Below are detailed methodologies for key analytical experiments.

Purity Determination by Gas Chromatography (GC)
Gas chromatography is a standard method for assessing the purity of volatile compounds like

(Chloromethyl)methyldichlorosilane.

Objective: To separate and quantify the components in a sample of

(Chloromethyl)methyldichlorosilane.

Methodology:

Instrumentation: A gas chromatograph equipped with a thermal conductivity detector (TCD)

or a flame ionization detector (FID) is suitable. Given the chlorinated nature of the analyte, a

TCD is often preferred.

Column: A non-polar capillary column, such as one with a polydimethylsiloxane stationary

phase (e.g., DB-1 or equivalent), is recommended for the separation of chlorosilanes.

Carrier Gas: An inert carrier gas such as helium or nitrogen should be used at a constant

flow rate.

Temperature Program:

Injector Temperature: Set to a temperature that ensures rapid volatilization without thermal

decomposition, typically around 150 °C.

Oven Temperature: A programmed temperature gradient is effective. For example, an

initial temperature of 60 °C held for 2 minutes, followed by a ramp of 10 °C/minute to 200

°C, and held for 5 minutes.

Detector Temperature: Maintained at a higher temperature than the final oven temperature

(e.g., 250 °C) to prevent condensation.

Sample Preparation: Due to its reactivity with moisture, all sample handling must be

performed under anhydrous conditions. The sample is typically diluted in a dry, inert solvent

(e.g., hexane or toluene) before injection.
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Data Analysis: The purity is determined by calculating the area percentage of the main peak

corresponding to (Chloromethyl)methyldichlorosilane relative to the total area of all peaks in

the chromatogram.

Refractive Index Measurement
The refractive index is a fundamental physical property that can be used to identify and assess

the purity of a liquid sample.

Objective: To measure the refractive index of a liquid sample of

(Chloromethyl)methyldichlorosilane.

Methodology:

Instrumentation: A standard Abbe refractometer is used for this measurement.

Temperature Control: The refractometer prisms must be connected to a circulating water

bath to maintain a constant temperature, typically 20 °C (for n20/D).

Sample Application:

Ensure the prism surfaces are clean and dry.

Due to the moisture sensitivity of the compound, this procedure should be carried out in a

low-humidity environment or a glove box.

Using a dry pipette, apply a few drops of the (Chloromethyl)methyldichlorosilane sample

onto the surface of the lower prism.

Immediately close the prisms to spread the liquid into a thin film.

Measurement:

Adjust the light source and focus the eyepiece to observe the borderline between the light

and dark fields.

Rotate the measurement knob to align the borderline precisely with the crosshairs in the

eyepiece.
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Read the refractive index value from the instrument's scale.

Cleaning: After the measurement, the prisms should be cleaned immediately with a dry, non-

reactive solvent (e.g., hexane), followed by a soft lens tissue.

Chemical Pathways and Workflows
The following diagram illustrates the hydrolysis pathway of (Chloromethyl)methyldichlorosilane,

a fundamental reaction of this compound.

(Chloromethyl)methyldichlorosilane
ClCH₂Si(CH₃)Cl₂

Silanol Intermediate
ClCH₂Si(CH₃)(OH)Cl

Hydrolysis Step 1

H₂O
Silanediol

ClCH₂Si(CH₃)(OH)₂

Hydrolysis Step 2

HCl+ HCl

Polysiloxane
-[Si(CH₃)(CH₂Cl)O]-n

Condensation

+ HCl

Click to download full resolution via product page

Caption: Hydrolysis pathway of (Chloromethyl)methyldichlorosilane.

Safety and Handling
(Chloromethyl)methyldichlorosilane is a hazardous chemical and must be handled with

appropriate safety precautions.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with

side shields, and a lab coat.[6] Work should be conducted in a well-ventilated fume hood.[6]

Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe vapors. It is a

flammable liquid and vapor; keep away from heat, sparks, and open flames.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[7] Storage under an inert atmosphere (e.g., nitrogen) is

recommended.[7]

Spills: In case of a spill, evacuate the area. Use a non-combustible absorbent material to

contain the spill. Do not use water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b075390?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/15739370/
https://pubmed.ncbi.nlm.nih.gov/15739370/
https://pubmed.ncbi.nlm.nih.gov/15739370/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyldichlorosilane
https://patents.google.com/patent/JP5560239B2/en
https://patents.google.com/patent/JP5560239B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.[6]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

This technical guide provides a summary of the critical information regarding

(Chloromethyl)methyldichlorosilane for professionals in research and development. Always

refer to the most current Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(Chloromethyl)methyldichlorosilane: A Comprehensive
Physicochemical and Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075390#physicochemical-properties-of-chloromethyl-
methyldichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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